Cas no 2228301-28-6 ((3-phenyl-1H-pyrazol-4-yl)methanesulfonyl fluoride)

• Product Name: (3-phenyl-1H-pyrazol-4-yl)methanesulfonyl fluoride
• CAS No: 2228301-28-6
• MF: C₁₀H₉FN₂O₂S
• MW: 240.254064321518
• CID: 5825656
• PubChem ID: 165881602
• Update Time: 2025-06-09

(3-phenyl-1H-pyrazol-4-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (3-phenyl-1H-pyrazol-4-yl)methanesulfonyl fluoride
• EN300-1862660
• 2228301-28-6

• Inchi： 1S/C10H9FN2O2S/c11-16(14,15)7-9-6-12-13-10(9)8-4-2-1-3-5-8/h1-6H,7H2,(H,12,13)
• InChI Key： CZFPLVWMPFYECW-UHFFFAOYSA-N
• SMILES： S(CC1C=NNC=1C1C=CC=CC=1)(=O)(=O)F

Computed Properties

• Exact Mass: 240.03687687g/mol
• Monoisotopic Mass: 240.03687687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71.2Ų

Additional information on (3-phenyl-1H-pyrazol-4-yl)methanesulfonyl fluoride

(3-phenyl-1H-pyrazol-4-yl)methanesulfonyl fluoride: An Overview of a Promising Compound in Medicinal Chemistry

(3-phenyl-1H-pyrazol-4-yl)methanesulfonyl fluoride (CAS No. 2228301-28-6) is a versatile and intriguing compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of (3-phenyl-1H-pyrazol-4-yl)methanesulfonyl fluoride consists of a methanesulfonyl fluoride moiety attached to a 3-phenyl-1H-pyrazol-4-yl group. The presence of the fluorine atom in the methanesulfonyl fluoride group imparts unique reactivity and stability properties to the molecule, making it an attractive candidate for drug design and synthesis.

Recent studies have highlighted the importance of (3-phenyl-1H-pyrazol-4-yl)methanesulfonyl fluoride in the context of enzyme inhibition. Specifically, this compound has been shown to exhibit potent inhibitory activity against certain kinases, which are key enzymes involved in cellular signaling pathways. Kinase inhibitors are a class of drugs that have revolutionized the treatment of various diseases, including cancer and inflammatory disorders.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated that (3-phenyl-1H-pyrazol-4-yl)methanesulfonyl fluoride effectively inhibited the activity of a specific kinase known as PIM1. PIM1 is a serine/threonine kinase that plays a crucial role in cell survival and proliferation. The inhibition of PIM1 has been associated with reduced tumor growth and improved therapeutic outcomes in preclinical models of cancer.

Beyond its potential as a kinase inhibitor, (3-phenyl-1H-pyrazol-4-yl)methanesulfonyl fluoride has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that this compound may possess anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The synthetic accessibility of (3-phenyl-1H-pyrazol-4-yl)methanesulfonyl fluoride is another factor contributing to its appeal in drug development. The compound can be synthesized through well-established chemical routes, allowing for efficient and scalable production. This is particularly important for ensuring that sufficient quantities of the compound are available for further preclinical and clinical studies.

In addition to its therapeutic potential, (3-phenyl-1H-pyrazol-4-yl)methanesulfonyl fluoride has also been explored as a tool compound in chemical biology research. Tool compounds are essential for elucidating the functions of specific proteins and pathways within cells. By using (3-phenyl-1H-pyrazol-4-yl)methanesulfonyl fluoride as a probe, researchers can gain valuable insights into the mechanisms underlying various biological processes.

The safety profile of (3-phenyl-1H-pyrazol-4-yl)methanesulfonyl fluoride is another critical aspect that has been extensively studied. Preclinical toxicology assessments have indicated that this compound exhibits favorable safety margins, with no significant adverse effects observed at therapeutic concentrations. This is an important consideration for advancing the compound into clinical trials.

In conclusion, (3-phenyl-1H-pyrazol-4-yl)methanesulfonyl fluoride (CAS No. 2228301-28-6) represents a promising compound with diverse applications in medicinal chemistry. Its unique chemical structure, potent biological activity, and favorable safety profile make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.